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Compound of Interest

Compound Name: Yaddle1

Cat. No.: B15538307

Get Quote

For researchers and scientists in the field of drug development, the proper handling and

disposal of novel chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Yaddle1, a potent Piezo1 channel agonist, requires careful

management throughout its lifecycle, from initial handling to final disposal. This guide provides

essential information on the operational and disposal plans for Yaddle1, ensuring that

laboratory personnel can manage this compound safely and effectively.

Essential Safety and Handling Information
Yaddle1 is a research chemical and should be handled with the appropriate precautions in a

laboratory setting.[1][2] While a specific Safety Data Sheet (SDS) for Yaddle1 is not publicly

available, information for the related compound Yoda1, also a Piezo1 channel activator, can

provide guidance on potential hazards.[3][4] For Yoda1, hazards identified include acute oral

toxicity, skin irritation, serious eye irritation, and potential respiratory irritation.[4] Therefore,

standard personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn when handling Yaddle1.[4] All handling should be performed in a well-

ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or

aerosols.[4]
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Storage and Stability
Proper storage is crucial to maintain the integrity of Yaddle1. The compound should be stored

at -20°C for long-term stability, where it is reported to be stable for at least four years.[5] For

stock solutions, it is recommended to store them at -80°C for up to six months or at -20°C for

up to one month.[2] It is important to avoid repeated freeze-thaw cycles.[2] Yaddle1 is shipped

at ambient temperature and is considered stable for the duration of shipping.[1]

Parameter Value Source

Storage Temperature (Solid) -20°C [5]

Storage Temperature

(Solution)

-20°C (up to 1 month), -80°C

(up to 6 months)
[2]

Shipping Temperature Ambient [1]

Purity >98% or 99.14% [1][2]

Solubility in DMSO 100 mM [1]

Half-maximal Effective

Concentration (MEC50)
0.40 µM [2]

Proper Disposal Procedures for Yaddle1
As Yaddle1 is intended for research use only, its disposal must comply with all applicable

federal, state, and local regulations for chemical waste.[1][2] The following steps provide a

general guideline for the proper disposal of Yaddle1 and its containers.

Step 1: Waste Identification and Segregation Yaddle1 waste, including any unused material,

contaminated labware (e.g., pipette tips, vials), and personal protective equipment, should be

classified as chemical waste. This waste must be segregated from general laboratory trash and

other waste streams like biomedical or radioactive waste.

Step 2: Containerization All Yaddle1 waste should be collected in a designated, properly

labeled hazardous waste container. The container must be compatible with the chemical

properties of the waste and should be kept securely closed when not in use. The label should

clearly identify the contents as "Hazardous Waste" and include the name "Yaddle1."
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Step 3: Neutralization/Deactivation There are no specific published protocols for the

neutralization or deactivation of Yaddle1. Therefore, it should be disposed of as an active

chemical compound through a licensed hazardous waste disposal service. Do not attempt to

neutralize the compound without explicit instructions from a qualified chemist or your

institution's Environmental Health and Safety (EHS) department.

Step 4: Disposal of Contaminated Materials

Solid Waste: Contaminated items such as gloves, absorbent pads, and disposable labware

should be placed in the designated hazardous waste container.

Liquid Waste: Solutions containing Yaddle1 should not be poured down the drain.[6] They

must be collected in a sealed, labeled container for hazardous liquid waste.

Empty Containers: Empty Yaddle1 containers should be managed as hazardous waste

unless they have been triple-rinsed with a suitable solvent. The rinsate from this process

must also be collected as hazardous liquid waste.

Step 5: Final Disposal The collected hazardous waste must be disposed of through your

institution's EHS-approved chemical waste program.[7] This ensures that the waste is

transported, treated, and disposed of in accordance with all regulatory requirements.

Experimental Protocols Cited
Yaddle1 has been utilized in various experimental settings to study the Piezo1 channel. Key

applications include:

Induction of Calcium Influx: Yaddle1 has been shown to induce Ca2+ influx in human CD4+

T-cells and in HEK293A cells expressing human Piezo1.[1][5]

T-Cell Activation: The compound is used to trigger T-cell activation responses, suggesting its

potential as a vaccine adjuvant.[2][8][9]

Protein Kinase D (PKD) Activation: In primary human aortic endothelial cells, Yaddle1
induces the activation of PKD in a Piezo1-dependent manner.[5]
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The methodologies for these experiments typically involve cell culture, fluorescence-based

assays for calcium imaging, and western blotting for protein activation analysis.

Below is a logical workflow for the safe disposal of a research chemical like Yaddle1.
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Preparation & Handling

Waste Generation

Disposal Protocol

Start: Handling Yaddle1

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in a Well-Ventilated Area
(e.g., Fume Hood)

Generate Yaddle1 Waste
(Unused solid, solutions, contaminated labware)

Segregate as Chemical Waste

Collect in Labeled
Hazardous Waste Container

Contact Environmental Health & Safety (EHS)

Dispose via Approved
Hazardous Waste Vendor

End: Safe Disposal

Click to download full resolution via product page

Caption: Workflow for the Safe Disposal of Yaddle1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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